Cas no 91759-50-1 (Acetamide, N-[2-methyl-6-(trifluoromethyl)phenyl]-)

• Product name: Acetamide, N-[2-methyl-6-(trifluoromethyl)phenyl]-
• CAS No: 91759-50-1
• MF: C₁₀H₁₀NOF₃
• MW: 217.1877
• CID: 748072
• PubChem ID: 13391195

Acetamide, N-[2-methyl-6-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-methyl-6-(trifluoromethyl)phenyl]-
• N-[2-methyl-6-(trifluoromethyl)phenyl]acetamide
• DTXSID40539127
• 91759-50-1
• SCHEMBL10897021
• IDQGCJWCTJRSFI-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H10F3NO/c1-6-4-3-5-8(10(11,12)13)9(6)14-7(2)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： IDQGCJWCTJRSFI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C(F)(F)F)NC(=O)C

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 1.6